Cas no 103626-35-3 (5'-deoxyribose N6-cyclopentyladenosine)
103626-35-3 structure
Product Name:5'-deoxyribose N6-cyclopentyladenosine
CAS No:103626-35-3
MF:C15H21N5O3
MW:319.358942747116
CID:842501
PubChem ID:10336074
Update Time:2025-04-19
5'-deoxyribose N6-cyclopentyladenosine Chemical and Physical Properties
Names and Identifiers
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- 5'-deoxyribose N6-cyclopentyladenosine
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- Inchi: 1S/C15H21N5O3/c1-8-11(21)12(22)15(23-8)20-7-18-10-13(16-6-17-14(10)20)19-9-4-2-3-5-9/h6-9,11-12,15,21-22H,2-5H2,1H3,(H,16,17,19)/t8-,11-,12-,15-/m1/s1
- InChI Key: RGIGEXFJZVCYJT-PMXXHBEXSA-N
- SMILES: O1[C@H](C)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NC1CCCC1)O)O
Computed Properties
- Exact Mass: 319.16463
- Monoisotopic Mass: 319.16443955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 105.32
5'-deoxyribose N6-cyclopentyladenosine Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
103626-35-3 (5'-deoxyribose N6-cyclopentyladenosine) Related Products
- 41552-83-4(Adenosine, N-cycloheptyl-)
- 36396-99-3(N6-Cyclohexyladenosine)
- 41552-82-3(N6-Cyclopentyladenosine)
- 170711-44-1(Adenosine, N-cyclopentyl-3'-deoxy-)
- 130714-47-5(N-Cyclohexyl-2'-O-methyladenosine)
- 139345-05-4(Adenosine, N-(1,3-dimethylbutyl)-, (R)-)
- 143480-90-4(SDZ-WAG-994 sesquihydrate)
- 97826-38-5(Adenosine, N-(1-methylcyclopentyl)- (9CI))
- 124555-18-6(GR79236)
- 151362-69-5(Adenosine-2,8-t2,N-cyclohexyl- (9CI))
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